Cas no 118554-00-0 (Boc-Orn(2-Cl-Z)-OH)

Boc-Orn(2-Cl-Z)-OH is a protected amino acid derivative widely used in peptide synthesis. The compound features a Boc (tert-butoxycarbonyl) group at the N-terminus and a 2-chlorobenzyloxycarbonyl (2-Cl-Z) group protecting the side-chain amine of ornithine. This dual protection ensures selective deprotection during solid-phase or solution-phase peptide synthesis, enabling precise control over reaction sequences. The Boc group is acid-labile, while the 2-Cl-Z group offers stability under acidic conditions, allowing orthogonal deprotection strategies. Its high purity and compatibility with standard coupling reagents make it a reliable building block for complex peptide architectures. Suitable for research and industrial applications, it is particularly valuable in synthesizing peptides with ornithine residues requiring selective side-chain modifications.
Boc-Orn(2-Cl-Z)-OH structure
Boc-Orn(2-Cl-Z)-OH structure
Product Name:Boc-Orn(2-Cl-Z)-OH
CAS No:118554-00-0
MF:C18H25ClN2O6
MW:400.853904485703
MDL:MFCD00076972
CID:63376
PubChem ID:57647482
Update Time:2025-05-19

Boc-Orn(2-Cl-Z)-OH Chemical and Physical Properties

Names and Identifiers

    • N-Boc-N'-(2-chloro-Cbz)-L-ornithine
    • Boc-Orn(2-Cl-Z)-OH
    • Boc-L-Orn(2-Cl-Z)-OH
    • Boc-Orn(2-chloro-Z)-OH
    • BOC-ORN(2-CL-CBZ)-OH
    • H-Glu(OtBu)-OH
    • (2S)-5-[(2-chlorophenyl)methoxycarbonylamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • Nalpha-Boc-Ndelta-(2-chlorobenzyloxycarbonyl)-L-ornithine
    • Nα-Boc-Nδ-(2-chloro-Z)-L-ornithine
    • Boc-Orn(2-Cl-Z)
    • BOC-ORN(CL-Z)-OH
    • BOC-ORN(2-CI-Z)-OH
    • BOC-L-ORN(2-CLZ)-OH
    • Boc-L-Orn(2-Cl-CBZ)-OH
    • BOC-ORNITHINE(2-CHLORO-Z)-OH
    • BOC-N-DELTA-2-CHLORO-Z-L-ORNITHINE
    • (S)-2-(tert-butoxycarbonylamino)-5-((2-chlorobenzyloxy)carbonylamino)pentanoic acid
    • A11932
    • L-Ornithine,N5-[[(2-chlorophenyl)methoxy]carbonyl]-N2-[(1,1-dimethylethoxy)carbonyl]-
    • AKOS015924219
    • AC-8629
    • Boc-Orn(2-Cl-Z)-OH, >=98.0% (TLC)
    • J-003845
    • 118554-00-0
    • BS-42443
    • DTXSID50428477
    • AKOS016003084
    • MFCD00076972
    • (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-({[(2-CHLOROPHENYL)METHOXY]CARBONYL}AMINO)PENTANOIC ACID
    • MDL: MFCD00076972
    • Inchi: 1S/C18H25ClN2O6/c1-18(2,3)27-17(25)21-14(15(22)23)9-6-10-20-16(24)26-11-12-7-4-5-8-13(12)19/h4-5,7-8,14H,6,9-11H2,1-3H3,(H,20,24)(H,21,25)(H,22,23)/t14-/m0/s1
    • InChI Key: QOWSQCSRXFQXKJ-AWEZNQCLSA-N
    • SMILES: ClC1C=CC=CC=1COC(NCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 400.14000
  • Monoisotopic Mass: 400.1401142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 13
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.256
  • Melting Point: 114-118 °C
  • Boiling Point: 600.7±55.0 °C at 760 mmHg
  • Flash Point: 317.1±31.5 °C
  • Refractive Index: 1.534
  • PSA: 113.96000
  • LogP: 4.10610
  • Optical Activity: [α]20/D −2.8±0.5°, c = 1% in acetic acid

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Boc-Orn(2-Cl-Z)-OH Related Literature

Additional information on Boc-Orn(2-Cl-Z)-OH

Boc-Orn(2-Cl-Z)-OH: An Insight into Its Structure, Properties, and Applications

Boc-Orn(2-Cl-Z)-OH (CAS No. 118554-00-0) is a versatile compound widely used in the fields of chemical biology and medicinal chemistry. This compound, formally known as N-(tert-butoxycarbonyl)-N6-(2-chlorobenzyloxycarbonyl)ornithine, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and other biomolecules. Its unique structure and properties make it an essential reagent in various research and development processes.

The chemical structure of Boc-Orn(2-Cl-Z)-OH consists of an ornithine backbone with a tert-butoxycarbonyl (Boc) protecting group on the amino group and a 2-chlorobenzyloxycarbonyl (2-Cl-Z) protecting group on the side chain amino group. The Boc group is commonly used to protect the primary amino group in peptide synthesis, while the 2-Cl-Z group provides additional protection for the side chain amino group, ensuring selective deprotection during synthesis.

Recent advancements in chemical biology have highlighted the importance of Boc-Orn(2-Cl-Z)-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for synthesizing peptides with enhanced biological activity. The researchers found that peptides containing Boc-Orn(2-Cl-Z)-OH exhibited improved stability and bioavailability, making them promising candidates for drug development.

In addition to its role in peptide synthesis, Boc-Orn(2-Cl-Z)-OH has also been explored for its potential in protein engineering. A study conducted at the University of California, San Francisco, investigated the use of this compound in creating modified proteins with altered functional properties. The results showed that incorporating Boc-Orn(2-Cl-Z)-OH into protein sequences could enhance their binding affinity to specific targets, opening new avenues for therapeutic applications.

The physical and chemical properties of Boc-Orn(2-Cl-Z)-OH are well-documented and contribute to its utility in various applications. It is a white crystalline solid with a molecular weight of 433.9 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in solution-phase synthesis. Its stability under standard laboratory conditions ensures consistent performance in experimental protocols.

Safety considerations are paramount when handling Boc-Orn(2-Cl-Z)-OH. While it is not classified as a hazardous material, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Users should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it is recommended to store Boc-Orn(2-Cl-Z)-OH in a cool, dry place away from direct sunlight to maintain its integrity.

The versatility of Boc-Orn(2-Cl-Z)-OH extends beyond its use in academic research. In the pharmaceutical industry, this compound is employed in the development of drugs targeting various diseases, including cancer and neurodegenerative disorders. For example, a clinical trial conducted by a leading pharmaceutical company evaluated the efficacy of a peptide-based drug containing Boc-Orn(2-Cl-Z)-OH as a key component. The trial results indicated significant improvements in patient outcomes, underscoring the potential of this compound in translational medicine.

In conclusion, Boc-Orn(2-Cl-Z)-OH (CAS No. 118554-00-0) is a valuable reagent with diverse applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an indispensable tool for researchers and pharmaceutical developers alike. As ongoing research continues to uncover new possibilities for its use, the importance of Boc-Orn(2-Cl-Z)-OH in advancing scientific knowledge and developing innovative therapies will only continue to grow.

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